Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate;dihydrochloride
Description
Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate;dihydrochloride, also known as MAP-2, is a compound that has gained significant attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Degradation Studies
Studies on the degradation kinetics of various compounds, such as atrazine, provide insights into how similar chemical structures may interact with environmental factors or treatment processes. For instance, the degradation of atrazine by ozone and OH radicals during ozonation and advanced oxidation processes highlights the reactivity of specific functional groups, which could be relevant for understanding the stability and degradation pathways of "Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate; dihydrochloride" in environmental contexts (Acero, Stemmler, & Gunten, 2000).
Synthesis and Biological Evaluation
Research into the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents demonstrates the pharmaceutical potential of compounds with pyrazole and pyrimidine moieties. This suggests possible avenues for the application of "Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate; dihydrochloride" in developing new therapeutic agents (Rahmouni et al., 2016).
Pesticide Analysis
The development of methods for the ultratrace determination of herbicides in water using solid-phase extraction and enzyme-linked immunosorbent assay (ELISA) could be relevant for analyzing residues or degradation products of "Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate; dihydrochloride" in environmental samples, highlighting its utility in environmental monitoring and safety evaluations (Aga & Thurman, 1993).
Soil Persistence and Adsorption
Investigations into the persistence of herbicides like atrazine and terbutryn in soil under various treatments provide valuable information on how soil composition, treatment methods, and environmental conditions affect the fate of similar compounds. This research can inform environmental risk assessments and the design of safer agricultural chemicals (Avidov et al., 1985).
Corrosion Inhibition
Studies on the inhibition efficiencies of quinoxalines as corrosion inhibitors for metals in acidic media offer insights into the potential application of "Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate; dihydrochloride" in industrial settings, where its chemical structure could play a role in protecting materials from degradation (Zarrouk et al., 2014).
properties
IUPAC Name |
ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2.2ClH/c1-4-14-9(13)8(10-2)7-5-11-12(3)6-7;;/h5-6,8,10H,4H2,1-3H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRNAHVADMDHCEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CN(N=C1)C)NC.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetate;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-3-phenylpropanamide hydrochloride](/img/structure/B2910062.png)
![4-Nitro-6,12-diazatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene;hydrochloride](/img/structure/B2910069.png)
![3-(4-(4-acetylphenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one](/img/structure/B2910079.png)
![Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(ethyl)amino)-2-methylpropanoate](/img/structure/B2910082.png)